Cas no 1253528-13-0 (2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid)
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid
- N-(4-((4-(Benzyloxy)benzyl)oxy)benzyl)-N-(3-fluorobenzyl)glycine
- OC(=O)CN(CC1=CC=C(OCC2=CC=C(OCC3=CC=CC=C3)C=C2)C=C1)CC1=CC=CC(F)=C1
- Glycine, N-[(3-fluorophenyl)methyl]-N-[[4-[[4-(phenylmethoxy)phenyl]methoxy]phenyl]methyl]-
-
- Inchi: 1S/C30H28FNO4/c31-27-8-4-7-26(17-27)19-32(20-30(33)34)18-23-9-13-28(14-10-23)36-22-25-11-15-29(16-12-25)35-21-24-5-2-1-3-6-24/h1-17H,18-22H2,(H,33,34)
- InChI Key: WDPJADKYLCCCDT-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1)CN(CC(=O)O)CC1C=CC(=CC=1)OCC1C=CC(=CC=1)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 485.2
- Monoisotopic Mass: 485.2
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 12
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 59
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM556194-1g |
2-{[(4-{[4-(Benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Chemenu | CM556194-5g |
2-{[(4-{[4-(Benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 95%+ | 5g |
$*** | 2023-03-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193029-1g |
2-{[(4-{[4-(Benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 98% | 1g |
¥9345 | 2023-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193029-2g |
2-{[(4-{[4-(Benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 98% | 2g |
¥16705 | 2023-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193029-5g |
2-{[(4-{[4-(Benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 98% | 5g |
¥23353 | 2023-04-16 | |
| A2B Chem LLC | AJ28306-1g |
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 95+% | 1g |
$1730.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28306-2g |
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 95+% | 2g |
$2597.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28306-5g |
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 95+% | 5g |
$3812.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28306-10g |
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 95+% | 10g |
$5578.00 | 2024-04-20 | |
| A2B Chem LLC | AJ28306-25g |
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid |
1253528-13-0 | 95+% | 25g |
$8312.00 | 2024-04-20 |
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid
Introduction to 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid (CAS No. 1253528-13-0)
2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid, also known by its CAS number 1253528-13-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular structure, which includes a benzyl ether, a fluoro-substituted phenyl group, and an amino acid moiety. The unique combination of these functional groups endows the compound with a range of potential biological activities and therapeutic applications.
The chemical structure of 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid is particularly noteworthy for its potential in drug discovery and development. The benzyl ether moiety, which is a common protecting group in organic synthesis, can be selectively cleaved under mild conditions, making this compound a valuable intermediate in the synthesis of more complex molecules. The fluoro-substituted phenyl group introduces additional electronic and steric effects, which can influence the compound's pharmacokinetic properties and biological activity.
In recent years, there has been a growing interest in the use of amino acids and their derivatives as building blocks for the development of novel drugs. Amino acids are essential components of proteins and play crucial roles in various biological processes, including signal transduction, enzyme catalysis, and cell signaling. The presence of an amino acid moiety in 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid suggests that this compound may have potential as a modulator of protein-protein interactions or as a ligand for specific receptors.
One of the key areas of research involving this compound is its potential as an inhibitor of specific enzymes or signaling pathways. For example, recent studies have shown that compounds with similar structures have exhibited potent inhibitory activity against kinases, which are key enzymes involved in cell proliferation and survival. Kinase inhibitors are a class of drugs that have shown promise in the treatment of various cancers and inflammatory diseases. The unique combination of functional groups in 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid may make it a promising candidate for further investigation as a kinase inhibitor.
Beyond its potential as an enzyme inhibitor, 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid may also have applications in the field of neuropharmacology. The fluoro-substituted phenyl group can influence the compound's ability to cross the blood-brain barrier, which is a critical factor for drugs targeting neurological disorders. Additionally, the amino acid moiety may interact with neurotransmitter systems, such as GABA or glutamate receptors, which are involved in various neurological processes.
The synthesis of 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid typically involves several steps, including the formation of the benzyl ether, the introduction of the fluoro-substituted phenyl group, and the coupling with an amino acid derivative. Recent advances in synthetic methods have made it possible to produce this compound with high yield and purity, facilitating its use in both academic research and industrial applications.
In terms of safety and handling, it is important to note that while 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenil)methyl]amino}acetic acid is not classified as a hazardous material or controlled substance, proper laboratory practices should always be followed when handling any chemical compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.
To further explore the potential applications of 2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenil)methyl]amino}acetic acid, ongoing research is focused on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being used to gain insights into how this compound interacts with its biological targets. These studies are crucial for optimizing the compound's structure to enhance its potency and selectivity.
In conclusion, 2-{[(4-{[4-(benzyloxy)phenil)methoxy}phenil)methyl][(3-fluorophenil)methyl]amino}acetic acid (CAS No. 1253528-13-0) represents an exciting area of research with potential applications in drug discovery and development. Its unique chemical structure offers opportunities for exploring new therapeutic avenues and advancing our understanding of complex biological processes. As research continues to uncover new insights into this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the fields of medicinal chemistry and pharmaceutical science.
1253528-13-0 (2-{[(4-{[4-(benzyloxy)phenyl]methoxy}phenyl)methyl][(3-fluorophenyl)methyl]amino}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)